Cas no 2307783-87-3 (rac-(4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid)

• Product Name: rac-(4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid
• CAS No: 2307783-87-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5326754
• PubChem ID: 136589527
• Update Time: 2025-10-21

rac-(4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R,6R)-2-Oxo-6-phenylpiperidine-4-carboxylic acid
• rac-(4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid
• Z3214553888

• Inchi： 1S/C12H13NO3/c14-11-7-9(12(15)16)6-10(13-11)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,13,14)(H,15,16)/t9-,10-/m1/s1
• InChI Key： OMXQPXCUIGPFAL-NXEZZACHSA-N
• SMILES： O=C1C[C@H](C(=O)O)C[C@H](C2C=CC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4

Additional information on rac-(4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid

Comprehensive Analysis of rac-(4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid (CAS No. 2307783-87-3): Properties, Applications, and Research Insights

The compound rac-(4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid (CAS No. 2307783-87-3) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This chiral piperidine derivative, characterized by a 2-oxo-6-phenylpiperidine backbone and a carboxylic acid functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its stereochemistry, denoted by the (4R,6R) configuration, plays a pivotal role in its interactions with biological targets, making it a subject of interest for drug discovery and development.

Recent advancements in asymmetric synthesis and chiral resolution techniques have highlighted the importance of compounds like rac-(4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid. Researchers are particularly focused on its utility in designing enzyme inhibitors and receptor modulators, leveraging its rigid piperidine scaffold for enhanced binding affinity. The presence of the phenyl group and carboxylic acid moiety further expands its reactivity profile, enabling diverse derivatization strategies for medicinal chemistry applications.

From an industrial perspective, the demand for high-purity chiral intermediates like CAS No. 2307783-87-3 has surged, driven by the growing emphasis on precision medicine and personalized therapeutics. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its enantiomeric purity and structural integrity. Additionally, its stability under various pH conditions and solubility in organic solvents make it a versatile candidate for formulation development.

Environmental and regulatory considerations also shape the discourse around rac-(4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid. As the pharmaceutical industry shifts toward green chemistry principles, synthetic routes for this compound are being optimized to minimize waste and energy consumption. Computational modeling, including DFT calculations and molecular docking studies, aids in predicting its metabolic pathways and toxicity profiles, aligning with sustainable drug design initiatives.

In conclusion, rac-(4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid (CAS No. 2307783-87-3) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span from drug discovery to material science, with ongoing research exploring its full potential. For scientists and manufacturers alike, understanding its properties and synthetic accessibility remains key to unlocking innovative solutions in life sciences and beyond.